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Compound of Interest

Compound Name:
tert-Butyl (2-

(benzylamino)ethyl)carbamate

Cat. No.: B152965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl (2-
(benzylamino)ethyl)carbamate, a versatile synthetic intermediate crucial in the development

of complex pharmaceutical agents. This document details its chemical properties, synthesis

protocols, and its strategic utility in multi-step organic synthesis.

Core Chemical Properties and Identifiers
tert-Butyl (2-(benzylamino)ethyl)carbamate is a key bifunctional molecule featuring a Boc-

protected primary amine and a secondary benzylamine. This unique structure allows for

selective chemical modifications, making it a valuable building block in medicinal chemistry. Its

fundamental properties are summarized below.
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Property Value Citations

Molecular Weight 250.34 g/mol [1][2]

Molecular Formula C₁₄H₂₂N₂O₂ [2][3][4]

CAS Number 174799-52-1 [1][3]

IUPAC Name
tert-butyl N-[2-

(benzylamino)ethyl]carbamate
[5][6]

Physical Form
Low-melting solid, semi-solid,

or liquid
[6]

Storage Conditions
Keep in dark place, inert

atmosphere, 2-8°C
[1][6]

InChI Key
ZSJCBAQDXIZTTC-

UHFFFAOYSA-N
[2][6]

Note: The hydrochloride salt of this compound has a molecular weight of 286.80 g/mol and a

molecular formula of C₁₄H₂₃ClN₂O₂.[5]

Strategic Importance in Synthesis
The significance of tert-Butyl (2-(benzylamino)ethyl)carbamate lies in the differential

reactivity of its two nitrogen atoms. The tert-butoxycarbonyl (Boc) group protects the primary

amine, rendering it temporarily inert to many reaction conditions. This allows for selective

reactions to occur at the more nucleophilic secondary benzylamine.

The Boc group is stable under a wide range of conditions but can be easily and cleanly

removed under acidic conditions. This process involves protonation of the carbamate's

carbonyl oxygen, followed by fragmentation to yield the free amine, carbon dioxide, and a

stable tert-butyl cation. The formation of gaseous byproducts provides a strong thermodynamic

driving force for this deprotection.

Furthermore, the benzyl group offers an orthogonal deprotection strategy, as it can be removed

under various hydrogenolysis conditions. This dual-functionality makes the compound an
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invaluable precursor for creating diverse and complex molecular scaffolds, such as in the

synthesis of the insomnia therapeutic Suvorexant.

tert-Butyl (2-(benzylamino)ethyl)carbamate

Selective Deprotection Pathways

Boc-NH-(CH₂)₂-NH-Bn

H₂N-(CH₂)₂-NH-Bn

Acidic Conditions
(e.g., TFA, HCl)

Boc-NH-(CH₂)₂-NH₂

Hydrogenolysis
(e.g., H₂, Pd/C)

Click to download full resolution via product page

Selective deprotection pathways for the carbamate.

Experimental Protocols
The synthesis of tert-Butyl (2-(benzylamino)ethyl)carbamate is typically achieved through

the coupling of a mono-protected ethylenediamine with a benzyl group source. Reductive

amination is a common and effective strategy.

A crucial starting material is N-Boc-ethylenediamine. One common method for its preparation

involves reacting ethylenediamine with di-tert-butyl dicarbonate (Boc₂O). To favor the formation

of the mono-protected product, a significant excess of the diamine is often employed.

Protocol:

A mixture of ethylenediamine (e.g., 10 equivalents) in a suitable solvent such as dioxane and

water is prepared and stirred at room temperature under an inert atmosphere (e.g., argon).

[7]
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A solution of di-tert-butyl dicarbonate (1 equivalent) in dioxane is added dropwise to the

stirred ethylenediamine mixture over a period of 20-30 minutes.[7]

The reaction mixture is stirred at room temperature for an extended period (e.g., 16 hours).

[7]

Following the reaction, the mixture is filtered and concentrated under reduced pressure.[7]

The resulting residue is then subjected to extraction (e.g., with diethyl ether) and purification

steps, such as high vacuum distillation, to yield pure t-butyl (2-aminoethyl)carbamate.[7]

Protocol:

Imine Formation: N-Boc-ethylenediamine (1 equivalent) and benzaldehyde (1 equivalent) are

dissolved in a suitable solvent, such as methanol or dichloromethane. The mixture is stirred

at room temperature to form the corresponding imine intermediate. The reaction can be

facilitated by the addition of a dehydrating agent like anhydrous magnesium sulfate.

Reduction: A reducing agent, such as sodium borohydride (NaBH₄) or sodium

triacetoxyborohydride (STAB), is added portion-wise to the reaction mixture at a controlled

temperature (e.g., 0°C to room temperature).

Work-up: The reaction is stirred until completion, as monitored by an appropriate technique

(e.g., TLC or LC-MS). The reaction is then quenched, typically with water or a saturated

aqueous solution of ammonium chloride.

Extraction and Purification: The aqueous mixture is extracted with an organic solvent (e.g.,

ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then

purified, commonly by column chromatography on silica gel, to yield the final product.

General Synthesis Workflow

N-Boc-ethylenediamine
+ Benzaldehyde

Imine Formation
(Solvent, e.g., MeOH)

Reduction
(Reducing Agent, e.g., NaBH₄) Quench & Aqueous Work-up Extraction & Purification

(e.g., Column Chromatography)
tert-Butyl

(2-(benzylamino)ethyl)carbamate
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A generalized workflow for the synthesis of the title compound.

Analytical Methods
The characterization and purity assessment of tert-Butyl (2-(benzylamino)ethyl)carbamate
and related compounds typically involve standard analytical techniques in organic chemistry.

These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure by analyzing the chemical shifts, integration, and coupling

patterns of the protons and carbons.

Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) or Gas

Chromatography-Mass Spectrometry (GC-MS) are employed to determine the molecular

weight and fragmentation pattern, confirming the compound's identity.

Chromatography: Thin-Layer Chromatography (TLC) is used for rapid reaction monitoring,

while High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

utilized for purity assessment and quantification.

This guide provides foundational information for the effective use of tert-Butyl (2-
(benzylamino)ethyl)carbamate in research and development. Its unique properties make it a

cornerstone intermediate for the synthesis of novel, biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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